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Compound of Interest

Compound Name: NEU617

Cat. No.: B15622806

A comprehensive exploration of the available scientific and clinical data reveals no specific
therapeutic agent or investigational compound designated as NEU617. Extensive searches of
prominent medical and scientific databases, clinical trial registries, and pharmaceutical
pipelines have not yielded any information corresponding to this identifier.

This suggests several possibilities:

 Internal Codename: NEU617 may be an internal, preclinical designation for a compound that
has not yet been publicly disclosed.

o Typographical Error: The identifier may be a typographical error, with the intended compound
having a similar but distinct name.

o Discontinued Program: The research program for a compound once designated NEU617
may have been discontinued before reaching public disclosure stages.

While a detailed analysis of NEU617 is not possible due to the absence of data, the following
sections provide information on similarly named compounds that are currently in public
research and development phases. It is plausible that the user's interest may lie with one of
these agents.

Potential Compounds of Interest with Similar
Nomenclature
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Several other investigational drugs bear names similar to NEU617. Below is a summary of their
publicly available information.

NEU-627: A Novel Agent for Neurological Conditions

A Phase 1 clinical trial has been registered to assess the safety, tolerability, pharmacokinetics,
and pharmacodynamics of NEU-627 in healthy participants.[1] This study, which is not yet
recruiting, will employ a randomized, double-blind, placebo-controlled design with single and
multiple ascending doses.[1] The trial also includes an open-label component to investigate the
effect of food on the drug's absorption and to measure its concentration in cerebrospinal fluid.
[1] The specific mechanism of action for NEU-627 is not detailed in the clinical trial registration.

225Ac-PSMA-617: A Radioligand Therapy for Prostate
Cancer

225Ac-PSMA-617 is an investigational radioligand therapy being evaluated for the treatment of
men with prostate-specific membrane antigen (PSMA)-positive prostate cancer.[2][3] This
therapy involves a PSMA-targeting ligand (PSMA-617) coupled to a potent alpha-emitting
radionuclide, Actinium-225 (225Ac).

e Mechanism of Action: The PSMA-617 component of the molecule selectively binds to PSMA,
a protein that is highly expressed on the surface of most prostate cancer cells. Following this
binding, the attached 225Ac delivers high-energy, short-range alpha particles directly to the
cancer cells, causing double-strand DNA breaks and inducing cell death.

A Phase 1, open-label, international, dose-escalation study is underway to evaluate the safety
of 225Ac-PSMA-617.[3] The study will enroll men with PSMA-positive prostate cancer,
including those who have and have not been previously treated with another radioligand
therapy, 177Lu-PSMA-617.[2][3]

NEU-111: A TYK2 Inhibitor for Immune-Mediated
Diseases

Neuron23 Inc. is developing NEU-111, a potent and highly selective oral allosteric inhibitor of
tyrosine kinase 2 (TYK2).[4] A Phase 1 clinical trial in healthy volunteers was initiated in late
2024 to evaluate the safety, tolerability, and pharmacokinetics of this compound.[4]
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» Signaling Pathway: TYKZ2 is a member of the Janus kinase (JAK) family of proteins and plays
a crucial role in the signaling pathways of several key cytokines, including interleukin-12 (IL-
12), IL-23, and type | interferons (IFN-a).[4] By allosterically inhibiting TYK2, NEU-111 is
designed to block these pro-inflammatory signaling cascades.

Below is a simplified representation of the targeted signaling pathway.
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Figure 1: Simplified signaling pathway of TYK2 and the inhibitory action of NEU-111.
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Conclusion

While there is no available information on a compound specifically named NEU617, it is
recommended to verify the designation. The information provided on NEU-627, 225Ac-PSMA-
617, and NEU-111 may be of relevance if "NEU617" was a misinterpretation of these other
investigational agents. Further clarification on the compound's name is necessary to provide a
more targeted and in-depth technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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